Cas no 63763-04-2 (methyl 4-(cyclopentyloxy)benzoate)
Methyl 4-(cyclopentyloxy)benzoate is a versatile organic compound characterized by its aromatic ring and cyclopentyl ether group. This compound offers distinct advantages due to its high purity and stability, making it suitable for various applications in the pharmaceutical and fragrance industries. Its unique structure allows for effective solubility and bioavailability, enhancing its utility in drug development and formulation.
63763-04-2 structure
Product Name:methyl 4-(cyclopentyloxy)benzoate
CAS No:63763-04-2
MF:C13H16O3
MW:220.264344215393
MDL:MFCD03465283
CID:1657503
PubChem ID:1530286
Update Time:2025-06-18
methyl 4-(cyclopentyloxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(cyclopentyloxy)-, methyl ester
- methyl 4-(cyclopentyloxy)benzoate
- SCHEMBL8339652
- LBACDACLAMNTQI-UHFFFAOYSA-N
- 63763-04-2
- G38429
- methyl p-cyclopentyloxybenzoate
- AKOS000313638
- methyl4-(cyclopentyloxy)benzoate
- STK351205
- Methyl 4-cyclopentyloxybenzoate
- 4-Cyclopentyloxybenzoic acid methyl ester
- CS-0301917
- EN300-230956
-
- MDL： MFCD03465283
- Inchi： 1S/C13H16O3/c1-15-13(14)10-6-8-12(9-7-10)16-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3
- InChI Key： LBACDACLAMNTQI-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)OC)=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 220.10998
- Monoisotopic Mass: 220.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
methyl 4-(cyclopentyloxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-230956-0.05g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 0.05g |
$46.0 | 2024-06-20 | |
| Enamine | EN300-230956-0.1g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 0.1g |
$73.0 | 2024-06-20 | |
| Enamine | EN300-230956-0.25g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 0.25g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-230956-0.5g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 0.5g |
$197.0 | 2024-06-20 | |
| Enamine | EN300-230956-1.0g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 1.0g |
$284.0 | 2024-06-20 | |
| Enamine | EN300-230956-2.5g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 2.5g |
$558.0 | 2024-06-20 | |
| Enamine | EN300-230956-5.0g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 5.0g |
$825.0 | 2024-06-20 | |
| Enamine | EN300-230956-10.0g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 10.0g |
$1224.0 | 2024-06-20 | |
| Enamine | EN300-230956-1g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 1g |
$284.0 | 2023-09-15 | ||
| Enamine | EN300-230956-5g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 5g |
$825.0 | 2023-09-15 |
methyl 4-(cyclopentyloxy)benzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:63763-04-2)methyl 4-(cyclopentyloxy)benzoate
Order Number:A1185157
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:57
Price ($):392.0
Email:sales@amadischem.com
methyl 4-(cyclopentyloxy)benzoate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:63763-04-2)methyl 4-(cyclopentyloxy)benzoate
Purity:99%
Quantity:5g
Price ($):392.0